Cas no 1823845-98-2 (2-(2-Fluoro-4-nitrophenyl)propanenitrile)

• Product Name: 2-(2-Fluoro-4-nitrophenyl)propanenitrile
• CAS No: 1823845-98-2
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 5991858
• PubChem ID: 130135095
• Update Time: 2025-11-07

2-(2-Fluoro-4-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1857176
• 2-(2-fluoro-4-nitrophenyl)propanenitrile
• 1823845-98-2
• 2-(2-Fluoro-4-nitrophenyl)propanenitrile

• Inchi： 1S/C9H7FN2O2/c1-6(5-11)8-3-2-7(12(13)14)4-9(8)10/h2-4,6H,1H3
• InChI Key： VRZNXGKNDBWOBB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(2-Fluoro-4-nitrophenyl)propanenitrile

2-(2-Fluoro-4-nitrophenyl)propanenitrile (CAS No. 1823845-98-2): A Comprehensive Overview of Its Properties and Applications

2-(2-Fluoro-4-nitrophenyl)propanenitrile (CAS No. 1823845-98-2) is a fluorinated nitrophenyl derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its nitrile functional group and fluoro-substituted aromatic ring, has garnered attention due to its unique chemical properties and versatility in synthetic applications. Researchers are increasingly exploring its role as a building block for drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The molecular structure of 2-(2-Fluoro-4-nitrophenyl)propanenitrile features a propanenitrile chain attached to a 2-fluoro-4-nitrophenyl moiety, which contributes to its reactivity in nucleophilic substitution reactions. This makes it valuable for constructing complex molecules, particularly in the development of biologically active compounds. Recent studies highlight its utility in catalyzed cross-coupling reactions, a hot topic in modern organic chemistry, where efficiency and selectivity are paramount.

In the context of user-searched queries, many researchers are investigating how fluorinated compounds like 2-(2-Fluoro-4-nitrophenyl)propanenitrile can enhance drug bioavailability and metabolic stability. These properties are critical in the design of next-generation therapeutics, especially for central nervous system (CNS) targets. Additionally, its nitro group offers opportunities for further functionalization, making it a versatile intermediate in medicinal chemistry workflows.

From an industrial perspective, 2-(2-Fluoro-4-nitrophenyl)propanenitrile is being evaluated for its potential in agrochemical formulations. The fluoro and nitro substituents are known to improve the pesticidal activity of compounds, addressing growing demands for crop protection solutions with lower environmental impact. This aligns with global trends toward precision agriculture and sustainable farming practices, topics frequently searched in academic and industrial databases.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 2-(2-Fluoro-4-nitrophenyl)propanenitrile, ensuring high purity for research applications. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, both of which are key focus areas in pharmaceutical R&D today.

As the scientific community continues to explore structure-activity relationships (SAR), compounds like 2-(2-Fluoro-4-nitrophenyl)propanenitrile are gaining traction for their modular design potential. Its compatibility with microwave-assisted synthesis and flow chemistry—two trending methodologies—further enhances its appeal to chemists aiming for process optimization and reduced reaction times.

In summary, 2-(2-Fluoro-4-nitrophenyl)propanenitrile (CAS No. 1823845-98-2) represents a compelling case study in the intersection of fluorine chemistry and nitrile-based synthesis. Its applications span from life sciences to advanced materials, reflecting broader industry shifts toward multifunctional intermediates. For researchers querying "fluorinated nitrile applications" or "nitrophenyl derivatives in drug design," this compound offers a rich avenue for innovation.